Cas no 2411298-76-3 (Pyridine, 5-bromo-2-(3-pyrrolidinyl)-, hydrochloride (1:1))

• Product Name: Pyridine, 5-bromo-2-(3-pyrrolidinyl)-, hydrochloride (1:1)
• CAS No: 2411298-76-3
• MF: C₉H₁₂BrClN₂
• MW: 263.561980247498
• CID: 5457430
• Update Time: 2025-05-21

Pyridine, 5-bromo-2-(3-pyrrolidinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-(3-pyrrolidinyl)-, hydrochloride (1:1)

• Inchi： 1S/C9H11BrN2.ClH/c10-8-1-2-9(12-6-8)7-3-4-11-5-7;/h1-2,6-7,11H,3-5H2;1H
• InChI Key： NYZYXOOCGXAQOJ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CNCC2)=CC=1.Cl

Additional information on Pyridine, 5-bromo-2-(3-pyrrolidinyl)-, hydrochloride (1:1)

Pyridine, 5-bromo-2-(3-pyrrolidinyl)-, hydrochloride (1:1): A Comprehensive Overview

Pyridine, 5-bromo-2-(3-pyrrolidinyl)-, hydrochloride (1:1), also known by its CAS number CAS No. 2411298-76-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a pyridine ring with a bromo substituent and a pyrrolidine group, creating a structure that exhibits intriguing chemical properties.

The synthesis of Pyridine, 5-bromo-2-(3-pyrrolidinyl)-, hydrochloride (1:1) involves a series of well-established organic reactions. The pyridine ring serves as the core structure, with the bromo group at the 5-position and the pyrrolidine moiety attached at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule. Recent studies have explored various synthetic pathways to optimize the yield and purity of this compound, making it more accessible for research and commercial purposes.

One of the most promising aspects of CAS No. 2411298-76-3 is its potential in pharmacological applications. The compound has been investigated for its ability to modulate specific biological targets, such as ion channels and receptors. For instance, recent research has highlighted its role in inhibiting certain enzymes associated with neurodegenerative diseases. These findings underscore the importance of further exploring its therapeutic potential.

In addition to its pharmacological applications, Pyridine, 5-bromo-2-(3-pyrrolidinyl)-, hydrochloride (1:1) has shown promise in materials science. Its structural versatility allows it to be incorporated into polymer systems, where it can enhance mechanical properties or serve as a functional group for further chemical modifications. This dual functionality makes it a valuable compound for interdisciplinary research.

The study of CAS No. 2411298-76-3 has also contributed to our understanding of heterocyclic chemistry. The interplay between the pyridine ring and the pyrrolidine group provides insights into how different functional groups can influence each other's reactivity. This knowledge is essential for designing new compounds with tailored properties for specific applications.

Looking ahead, ongoing research aims to uncover additional applications for Pyridine, 5-bromo-2-(3-pyrrolidinyl)-, hydrochloride (1:1). Collaborative efforts between chemists and biologists are exploring its potential in drug delivery systems and as a building block for more complex molecules. These advancements are expected to further solidify its role in both academic and industrial settings.

In conclusion, CAS No. 2411298-76-3, or Pyridine, 5-bromo-2-(3-pyrrolidinyl)-, hydrochloride (1:1), is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and versatile properties make it an invaluable subject for ongoing research and development.